Cas no 111453-71-5 (1,4-Diazabicyclo[3.2.1]octane,5-methyl-)

1,4-Diazabicyclo[3.2.1]octane,5-methyl- structure
111453-71-5 structure
Product Name:1,4-Diazabicyclo[3.2.1]octane,5-methyl-
CAS No:111453-71-5
MF:C7H14N2
MW:126.199461460114
CID:129269
PubChem ID:13885562
Update Time:2025-04-18

1,4-Diazabicyclo[3.2.1]octane,5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[3.2.1]octane,5-methyl-
    • 1,4-Diazabicyclo[3.2.1]octane,5-methyl-(9CI)
    • 5-Methyl-1,4-diazabicyclo[3.2.1]octane
    • 111453-71-5
    • SCHEMBL10757239
    • Inchi: 1S/C7H14N2/c1-7-2-4-9(6-7)5-3-8-7/h8H,2-6H2,1H3
    • InChI Key: MMMRYGZVTYXUJO-UHFFFAOYSA-N
    • SMILES: N12CCNC(C)(CC1)C2

Computed Properties

  • Exact Mass: 126.11582
  • Monoisotopic Mass: 126.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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